![molecular formula C7H4Br2O B1337937 2,6-Dibromobenzaldehyde CAS No. 67713-23-9](/img/structure/B1337937.png)
2,6-Dibromobenzaldehyde
Overview
Description
2,6-Dibromobenzaldehyde is a synthetic organic compound with the molecular formula C7H4Br2O. It is a colorless to pale yellow solid that is insoluble in water. Synthesized from benzaldehyde and bromine, the compound has a wide range of applications in scientific research, including in the synthesis of pharmaceuticals and in the study of biochemical and physiological effects.
Scientific Research Applications
Synthesis and Chemical Transformations
- Synthesis of Derivatives: 2-Amino-3,5-dibromobenzaldehyde, a compound closely related to 2,6-Dibromobenzaldehyde, was synthesized through a multi-step process involving bromination and oxidation. This synthesis showcases the potential for generating various brominated benzaldehyde derivatives with specific functional groups for further chemical transformations (Xue Hua-yu, 2007). Similarly, another synthesis route was presented, emphasizing the versatility in synthesizing amino-dibromobenzaldehydes which can serve as intermediates for further chemical synthesis (Feng Dan-q, 2013).
Material Science and Catalysis
- Palladium-Catalyzed Cross-Coupling: A review highlighted the application of 2-bromobenzaldehydes in the synthesis of compounds with potential biological, medicinal, and material applications under palladium-catalyzed conditions. This reflects the significance of bromobenzaldehydes in facilitating complex chemical syntheses (Munmun Ghosh & J. Ray, 2017).
Organic Synthesis and Ligand Chemistry
- Complex Formation: The utility of 2-Amino-3,5-dibromobenzaldehyde in forming novel ligand systems through self-condensation and further interaction with tungsten complexes was demonstrated. This application underscores the role of brominated benzaldehydes in the synthesis of organometallic complexes with potential for catalysis and material science applications (C. Redshaw, A. P. Wood, & M. Elsegood, 2007).
Environmental Chemistry
- Photolysis Studies: Research on the photolysis of dinitrotoluenes in seawater showed the formation of dinitrobenzaldehydes as products, indicating the environmental fate and transformation of nitroaromatic compounds. Although not directly involving this compound, this study provides insights into the behavior of similar aromatic aldehydes in environmental processes (D. L. Prak et al., 2013).
Safety and Hazards
2,6-Dibromobenzaldehyde is classified as a skin irritant (Category 2), eye irritant (Category 2), and may cause respiratory irritation (Category 3) . It is recommended to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eyes . Protective equipment such as chemical impermeable gloves should be worn, and adequate ventilation should be ensured .
Mechanism of Action
Target of Action
This compound is primarily used as a research compound .
Result of Action
As a research compound, it may be used to study the effects of brominated aromatic compounds on various biological systems .
Action Environment
The action, efficacy, and stability of 2,6-Dibromobenzaldehyde can be influenced by various environmental factors. For instance, its stability may be affected by temperature, as it is recommended to be stored under inert gas (nitrogen or Argon) at 2-8°C . Its efficacy and action could also be influenced by the pH and the presence of other compounds in the environment.
Properties
IUPAC Name |
2,6-dibromobenzaldehyde | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4Br2O/c8-6-2-1-3-7(9)5(6)4-10/h1-4H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YDYNSAUGVGAOLO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)Br)C=O)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4Br2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30505654 | |
Record name | 2,6-Dibromobenzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30505654 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
263.91 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
67713-23-9 | |
Record name | 2,6-Dibromobenzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30505654 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,6-Dibromobenzaldehyde | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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